![molecular formula C20H20N4O3S B1227467 7-(3-Methoxypropyl)-3-(phenylmethyl)-8-(3-thiophenyl)purine-2,6-dione](/img/structure/B1227467.png)
7-(3-Methoxypropyl)-3-(phenylmethyl)-8-(3-thiophenyl)purine-2,6-dione
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Overview
Description
7-(3-methoxypropyl)-3-(phenylmethyl)-8-(3-thiophenyl)purine-2,6-dione is an oxopurine.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of purine-2,6-dione derivatives, similar to 7-(3-Methoxypropyl)-3-(phenylmethyl)-8-(3-thiophenyl)purine-2,6-dione, has been a subject of research. For instance, the study by Simo et al. (1998) explored the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, highlighting the methods of intramolecular alkylation crucial for such compounds (Simo, Rybár, & Alföldi, 1998).
Pharmacological Studies
- Purine-2,6-dione derivatives have been investigated for their analgesic activities. Zygmunt et al. (2015) conducted a study on new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, revealing significant analgesic and anti-inflammatory effects (Zygmunt, Chłoń-Rzepa, Sapa, & Pawłowski, 2015).
Molecular Structure Analysis
- The molecular structure and conformation of purine-2,6-diones have been analyzed, as seen in the work of Karczmarzyk et al. (1995) on 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline, a similar compound. They focused on the planarity of the purine skeleton and the conformation of substituent groups (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).
Receptor Activity Studies
- The activity of purine-2,6-dione derivatives on specific receptors has been researched. Chłoń et al. (2001) synthesized 1,3-dimethyl-7-phenylalkyl-8-[3-(4-phenyl-1-piperazinyl)propylamino]-purine-2,6-dione derivatives and studied their affinity for 5-HT1A and 5-HT2A receptors (Chłoń, Pawłowski, Duszyńska, Szaro, Tatarczńska, Kłodzińska, & Chojnacka-wójcik, 2001).
Exploration of New Ring Systems
- The exploration of new ring systems in purine-2,6-diones has been an area of interest. Hesek and Rybár (1994) reported the synthesis of thiadiazepino-[3,2-f]-purine ring systems, illustrating the diversity in the structural modifications of purine-2,6-diones (Hesek & Rybár, 1994).
properties
Molecular Formula |
C20H20N4O3S |
---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
3-benzyl-7-(3-methoxypropyl)-8-thiophen-3-ylpurine-2,6-dione |
InChI |
InChI=1S/C20H20N4O3S/c1-27-10-5-9-23-16-18(21-17(23)15-8-11-28-13-15)24(20(26)22-19(16)25)12-14-6-3-2-4-7-14/h2-4,6-8,11,13H,5,9-10,12H2,1H3,(H,22,25,26) |
InChI Key |
QQVGDCDFDWZVKR-UHFFFAOYSA-N |
Canonical SMILES |
COCCCN1C2=C(N=C1C3=CSC=C3)N(C(=O)NC2=O)CC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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